Cas no 1174028-22-8 (methyl 5-bromo-6-methylnicotinate)

• Product Name: methyl 5-bromo-6-methylnicotinate
• CAS No: 1174028-22-8
• MF: C₈H₈BrNO₂
• MW: 230.058621406555
• MDL: MFCD19440397
• CID: 2116720
• Update Time: 2025-10-30

methyl 5-bromo-6-methylnicotinate Chemical and Physical Properties

Names and Identifiers

• methyl 5-bromo-6-methylnicotinate
• 5-Bromo-6-methyl-nicotinic acid methyl ester

• MDL： MFCD19440397
• Inchi： 1S/C8H8BrNO2/c1-5-7(9)3-6(4-10-5)8(11)12-2/h3-4H,1-2H3
• InChI Key： AOSWEDIDPYRZRA-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OC)=CN=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on methyl 5-bromo-6-methylnicotinate

Recent Advances in the Application of Methyl 5-Bromo-6-methylnicotinate (CAS: 1174028-22-8) in Chemical Biology and Pharmaceutical Research

Methyl 5-bromo-6-methylnicotinate (CAS: 1174028-22-8) has emerged as a key building block in medicinal chemistry and drug discovery due to its versatile reactivity and structural features. Recent studies have highlighted its importance as a precursor for the synthesis of various biologically active compounds, particularly in the development of kinase inhibitors and other therapeutic agents targeting cancer and inflammatory diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of methyl 5-bromo-6-methylnicotinate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized this compound as a starting material to develop a series of potent and selective BTK inhibitors with improved pharmacokinetic properties. The bromo and ester functional groups allowed for efficient derivatization through cross-coupling reactions and subsequent transformations.

In the field of agrochemical research, methyl 5-bromo-6-methylnicotinate has shown promise as an intermediate for developing new generation pesticides. A recent patent application (WO2023057421) disclosed its use in creating neonicotinoid analogs with enhanced insecticidal activity and reduced environmental impact. The structural flexibility of this compound enables modifications that can fine-tune the biological activity and physicochemical properties of the final products.

Significant progress has been made in optimizing synthetic routes for methyl 5-bromo-6-methylnicotinate. A 2024 publication in Organic Process Research & Development reported an improved, scalable synthesis with higher yields and reduced environmental footprint. The new protocol employs catalytic C-H bromination and minimizes the use of hazardous reagents, addressing both economic and sustainability concerns in industrial production.

Recent pharmacological studies have explored the metabolic fate of methyl 5-bromo-6-methylnicotinate-derived compounds. Research published in Drug Metabolism and Disposition (2024) investigated the esterase-mediated hydrolysis of related prodrugs, providing valuable insights for designing more stable derivatives with optimized drug delivery characteristics.

The compound's potential in PET radiopharmaceutical development has also been recognized. A research group at Massachusetts General Hospital recently reported (Journal of Nuclear Medicine, 2024) the successful incorporation of [¹¹C]-labeled methyl 5-bromo-6-methylnicotinate derivatives as imaging probes for neuroinflammation, demonstrating its versatility beyond traditional small molecule drug development.

Ongoing research continues to uncover new applications for methyl 5-bromo-6-methylnicotinate in chemical biology. Its unique structural features make it particularly valuable for fragment-based drug discovery and the development of targeted protein degraders (PROTACs), as evidenced by several recent preclinical studies in oncology and neurodegenerative diseases.